N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide

• Molecular Formula: C23H19N3O2S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-[4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C23H19N3O2S/c1-16-6-5-7-18(14-16)23-26-25-22(28-23)17-10-12-19(13-11-17)24-21(27)15-29-20-8-3-2-4-9-20/h2-14H,15H2,1H3,(H,24,27)
• InChI Key: SFCVFXNRRWEDNC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C(O2)C3=CC=C(C=C3)NC(=O)CSC4=CC=CC=C4
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)C3=CC=C(C=C3)NC(=O)CSC4=CC=CC=C4

Description

N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide, also known as MPOA, is a chemical compound that has been the subject of scientific research in recent years. It is a potential drug candidate due to its promising biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Mechanism of Action

The mechanism of action of N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide is not yet fully understood. However, it has been suggested that N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide exerts its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has also been shown to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects:
N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has also been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and to increase the levels of anti-inflammatory cytokines, such as IL-10. Additionally, N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has been found to inhibit the expression of various genes involved in inflammation, cell proliferation, and angiogenesis.

Advantages and Limitations for Lab Experiments

N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide is also soluble in various solvents, including ethanol, DMSO, and DMF. However, N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has some limitations for lab experiments. It is not very water-soluble, which may limit its use in some assays. Additionally, N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has not yet been extensively studied in vivo, which may limit its potential for clinical use.

Future Directions

There are several future directions for research on N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide. One potential avenue of research is to further investigate its mechanism of action and signaling pathways. Another direction is to study its potential use in combination with other drugs for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to evaluate its safety and efficacy in vivo, which may lead to its potential use as a therapeutic agent in the future.
In conclusion, N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide is a promising chemical compound that has shown potential for the treatment of various diseases. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it an attractive candidate for further research. While more studies are needed to fully understand its mechanism of action and potential clinical applications, N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide represents a promising avenue of research for the development of new therapeutic agents.

Synthesis Methods

N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide can be synthesized using various methods, including the reaction of 2-amino-5-(3-methylphenyl)-1,3,4-oxadiazole with 4-bromoacetophenone in the presence of potassium carbonate, followed by the reaction of the resulting compound with 4-mercaptophenylacetic acid in the presence of triethylamine. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has also been shown to inhibit the growth of cancer cells, including breast cancer, lung cancer, and prostate cancer. Additionally, N-{4-[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-(phenylsulfanyl)acetamide has been found to have antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.